Cas no 1105249-38-4 (furan-2-yl-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone)

• Product Name: furan-2-yl-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone
• CAS No: 1105249-38-4
• MF: C₁₈H₁₆N₆O₃
• MW: 364.35804271698
• CID: 5981730
• PubChem ID: 30858899
• Update Time: 2025-05-19

furan-2-yl-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone
• CCG-312069
• 1105249-38-4
• furan-2-yl(4-(3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)methanone
• 1-(furan-2-carbonyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine
• VU0641492-1
• F5313-0819
• AKOS024506218

• Inchi： 1S/C18H16N6O3/c25-18(14-4-2-12-27-14)23-9-7-22(8-10-23)16-6-5-15-19-20-17(24(15)21-16)13-3-1-11-26-13/h1-6,11-12H,7-10H2
• InChI Key： CNWIIGANUJZGAT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCN(C2=NN3C(C4=CC=CO4)=NN=C3C=C2)CC1)=O

Computed Properties

• Exact Mass: 364.12838839g/mol
• Monoisotopic Mass: 364.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on furan-2-yl-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone

Furan-2-yl-[4-[3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone: A Comprehensive Overview

The compound with CAS No. 1105249-38-4, known as furan-2-yl-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a complex heterocyclic compound that incorporates multiple functional groups, including a furan ring, a triazolopyridazine moiety, and a piperazine ring. These structural elements contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of furan-containing heterocycles in drug discovery. The presence of the furan group in this compound is particularly notable, as it is known to enhance the molecule's stability and bioavailability. Furthermore, the integration of the [1,2,4]triazolo[4,3-b]pyridazine ring introduces additional complexity to the structure, potentially enabling interactions with various biological targets. This combination makes the compound a promising candidate for exploring novel therapeutic agents.

One of the most recent advancements in understanding this compound involves its synthesis and characterization. Researchers have developed efficient synthetic routes to construct this molecule, leveraging advanced coupling reactions and cyclization techniques. These methods have not only improved the yield but also provided insights into the stereochemical control of the molecule's formation. The structural elucidation of this compound has been achieved through a combination of spectroscopic techniques such as NMR and X-ray crystallography.

From a pharmacological perspective, this compound has shown potential in several areas. Initial in vitro studies suggest that it exhibits moderate inhibitory activity against certain kinases and enzymes associated with inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models such as cancer and neurodegenerative disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the molecule can bind to specific protein pockets with high affinity due to its unique arrangement of functional groups. This computational analysis aligns with experimental findings, providing a solid foundation for future preclinical studies.

In conclusion, CAS No. 1105249-38-4 represents a fascinating example of how complex heterocyclic compounds can be designed to target specific biological systems. Its synthesis, characterization, and preliminary biological evaluations underscore its potential as a lead compound in drug discovery efforts. As research continues to unravel its full spectrum of activities and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.